CID 11754511
CID 11754511
BX912 is a selective potent PDK1 inhibitor with IC50 of 12 nM. BX912 blocks PDK1/Akt signaling in tumor cells and suppresses the anchorage-dependent growth of a variety of tumor cell lines (such as PC-3 cells) in culture or induces apoptosis.
Brand Name:
Vulcanchem
CAS No.:
702674-56-4
VCID:
VC0548359
InChI:
InChI=1S/C20H23BrN8O/c21-17-12-24-19(28-18(17)23-7-6-16-11-22-13-25-16)26-14-4-3-5-15(10-14)27-20(30)29-8-1-2-9-29/h3-5,10-13H,1-2,6-9H2,(H,22,25)(H,27,30)(H2,23,24,26,28)
SMILES:
C1CCN(C1)C(=O)NC2=CC=CC(=C2)NC3=NC=C(C(=N3)NCCC4=CN=CN4)Br
Molecular Formula:
C20H23BrN8O
Molecular Weight:
471.4 g/mol
CID 11754511
CAS No.: 702674-56-4
Inhibitors
VCID: VC0548359
Molecular Formula: C20H23BrN8O
Molecular Weight: 471.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 702674-56-4 |
|---|---|
| Product Name | CID 11754511 |
| Molecular Formula | C20H23BrN8O |
| Molecular Weight | 471.4 g/mol |
| IUPAC Name | N-[3-[[5-bromo-4-[2-(1H-imidazol-5-yl)ethylamino]pyrimidin-2-yl]amino]phenyl]pyrrolidine-1-carboxamide |
| Standard InChI | InChI=1S/C20H23BrN8O/c21-17-12-24-19(28-18(17)23-7-6-16-11-22-13-25-16)26-14-4-3-5-15(10-14)27-20(30)29-8-1-2-9-29/h3-5,10-13H,1-2,6-9H2,(H,22,25)(H,27,30)(H2,23,24,26,28) |
| Standard InChIKey | DMMILYKXNCVKOJ-UHFFFAOYSA-N |
| SMILES | C1CCN(C1)C(=O)NC2=CC=CC(=C2)NC3=NC=C(C(=N3)NCCC4=CN=CN4)Br |
| Canonical SMILES | C1CCN(C1)C(=O)NC2=CC=CC(=C2)NC3=NC=C(C(=N3)NCCC4=CN=CN4)Br |
| Appearance | White solid powder |
| Description | BX912 is a selective potent PDK1 inhibitor with IC50 of 12 nM. BX912 blocks PDK1/Akt signaling in tumor cells and suppresses the anchorage-dependent growth of a variety of tumor cell lines (such as PC-3 cells) in culture or induces apoptosis. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | BX912; BX 912; BX912. |
| Reference | 1: Mashukova A, Forteza R, Wald FA, Salas PJ. PDK1 in apical signaling endosomes participates in the rescue of the polarity complex atypical PKC by intermediate filaments in intestinal epithelia. Mol Biol Cell. 2012 May;23(9):1664-74. Epub 2012 Mar 7. PubMed PMID: 22398726; PubMed Central PMCID: PMC3338434. |
| PubChem Compound | 11754511 |
| Last Modified | Nov 11 2021 |
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